Cas no 86453-13-6 (1-(ethanesulfonyl)propan-2-one)

• Product Name: 1-(ethanesulfonyl)propan-2-one
• CAS No: 86453-13-6
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 862912
• PubChem ID: 522856
• Update Time: 2025-04-19

1-(ethanesulfonyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• ethylsulfonylpropanone
• 1-ethylsulfonylpropan-2-one
• 1-(ethylsulfonyl)acetone
• CS-0261135
• EN300-77225
• SCHEMBL10773262
• 86453-13-6
• DTXSID40335085
• Z1192378722
• AKOS013355685
• 1-(ethanesulfonyl)propan-2-one

• Inchi： 1S/C5H10O3S/c1-3-9(7,8)4-5(2)6/h3-4H2,1-2H3
• InChI Key： QZKCAVXRXZLZSJ-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)(CC)(=O)=O

Computed Properties

• Exact Mass: 150.03506535g/mol
• Monoisotopic Mass: 150.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones